![molecular formula C16H19NO2 B3033923 Nortropinyl cinnamate CAS No. 126394-79-4](/img/structure/B3033923.png)
Nortropinyl cinnamate
Overview
Description
Nortropinyl cinnamate, also known as NTC, is an organic compound that is used in a variety of scientific research applications. It is a derivative of cinnamic acid and is composed of two functional groups: a carboxylic acid and an amide. It is a white crystalline solid at room temperature and has a slight odor.
Scientific Research Applications
Tropane Alkaloid Research
- Nortropinyl cinnamate was identified as a tropane alkaloid in the plant Pellacalyx axillaris, suggesting its potential application in natural product chemistry and pharmacology (Arbain, Wiryani, & Sargent, 1991).
Synthesis of Novel Compounds
- Novel cinnamate analogs, including this compound derivatives, were synthesized using Pd(II)-catalyzed C(sp2)-H olefination, indicating their potential in developing new chemical entities for various applications (Jena & Sharma, 2022).
Antibacterial Research
- A study investigated the antibacterial activity of various compounds including this compound derivatives. These compounds demonstrated potential in controlling bacterial infections (Zhou et al., 2021).
Photophysics and Photochemistry
- Research on sodium cinnamate, a compound related to this compound, explored its role as a photoswitchable hydrotrope, which might suggest similar applications for this compound (Devendra & Gaikar, 2012).
Polymer Science
- The dimerization behavior of cinnamate groups attached to polymers was studied, which could imply similar properties for this compound in materials science and engineering (Sung et al., 2004).
Agricultural Applications
- Cinnamic acid, closely related to this compound, was explored for its potential as a natural pesticide, suggesting similar applications for this compound in sustainable agriculture (Park et al., 2010).
Anticancer Research
- Cinnamic acid derivatives, including this compound, have been studied for their potential as anticancer agents, indicating the relevance of this compound in cancer research (De, Baltas, & Bedos-Belval, 2011).
Enzymatic Studies
- Phenylalanine ammonia-lyase activity, potentially relevant to this compound, was studied, providing insights into biochemical pathways and enzymatic reactions (Erez, 1973).
Osteoblast Research
- The effects of (E)-methyl-cinnamate, related to this compound, on pre-osteoblasts were examined, suggesting potential applications in bone health and disease treatment (Park et al., 2020).
Metabolism and Nutrition
- Methyl cinnamate, a compound similar to this compound, was found to influence adipocyte differentiation, indicating potential applications in metabolic studies and nutrition (Chen et al., 2012).
Lipid Metabolism
- The effects of cinnamate on lipid metabolism and antioxidant defense systems were studied, which may suggest similar roles for this compound in health and disease management (Lee et al., 2003).
Mechanism of Action
Target of Action
Nortropinyl cinnamate is a synthetic compound . .
Mode of Action
It’s worth noting that cinnamates, a group of compounds to which this compound belongs, have been reported to exhibit antimicrobial activity . Some cinnamates have been found to interact with the ergosterol present in the fungal plasmatic membrane and with the cell wall . This interaction disrupts the integrity of the microbial cell membrane, leading to cell death .
Biochemical Pathways
Cinnamates are known to be involved in the cinnamate/monolignol pathway, which plays a central role in plant secondary metabolism . This pathway provides precursors for various phenylpropanoid compounds including lignins, lignans, neolignans, p-hydroxycinnamate esters, coumarins, suberins, flavonoids, stilbenes, and others .
Pharmacokinetics
The adme properties of a compound are crucial indicators of its bioavailability and potential as a drug .
Result of Action
Cinnamates have been reported to exhibit antimicrobial activity, suggesting that they may lead to the death of microbial cells .
Action Environment
It’s worth noting that the compound is a powder and is recommended to be stored at 2-8°c, protected from air and light .
Properties
IUPAC Name |
[(1S,5R)-8-azabicyclo[3.2.1]octan-3-yl] (E)-3-phenylprop-2-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2/c18-16(9-6-12-4-2-1-3-5-12)19-15-10-13-7-8-14(11-15)17-13/h1-6,9,13-15,17H,7-8,10-11H2/b9-6+/t13-,14+,15? | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTRNNLVBSHIELL-BJUVLCKJSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC(CC1N2)OC(=O)C=CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2CC(C[C@@H]1N2)OC(=O)/C=C/C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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